Cas no 1457348-31-0 (5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid)
5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[2-(4-morpholinyl)ethyl]-
- 5-Methyl-1-(2-morpholinoethyl)-1h-1,2,3-triazole-4-carboxylic acid
- AKOS011331052
- 5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
- EN300-840481
- CS-0288612
- 1457348-31-0
- 5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid
-
- MDL: MFCD17023599
- Inchi: 1S/C10H16N4O3/c1-8-9(10(15)16)11-12-14(8)3-2-13-4-6-17-7-5-13/h2-7H2,1H3,(H,15,16)
- InChI Key: GAVDJXVVRTYKLX-UHFFFAOYSA-N
- SMILES: N1(CCN2CCOCC2)C(C)=C(C(O)=O)N=N1
Computed Properties
- Exact Mass: 240.12224039g/mol
- Monoisotopic Mass: 240.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 459.9±55.0 °C(Predicted)
- pka: 3.36±0.50(Predicted)
5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840481-1g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 1g |
$770.0 | 2023-09-02 | ||
| Enamine | EN300-840481-5g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 5g |
$2235.0 | 2023-09-02 | ||
| Enamine | EN300-840481-10g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 10g |
$3315.0 | 2023-09-02 | ||
| Enamine | EN300-840481-0.05g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 0.05g |
$647.0 | 2024-05-21 | |
| Enamine | EN300-840481-0.1g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 0.1g |
$678.0 | 2024-05-21 | |
| Enamine | EN300-840481-0.25g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 0.25g |
$708.0 | 2024-05-21 | |
| Enamine | EN300-840481-0.5g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 0.5g |
$739.0 | 2024-05-21 | |
| Enamine | EN300-840481-1.0g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 1.0g |
$770.0 | 2024-05-21 | |
| Enamine | EN300-840481-2.5g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 2.5g |
$1509.0 | 2024-05-21 | |
| Enamine | EN300-840481-5.0g |
5-methyl-1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
1457348-31-0 | 95% | 5.0g |
$2235.0 | 2024-05-21 |
5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid
5-Methyl-1-(2-(Morpholin-4-Yl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid
5-Methyl-1-(2-(Morpholin-4-Yl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid, a compound with CAS No. 1457348-31-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a triazole ring, along with a methyl group and a carboxylic acid functional group. The combination of these structural elements makes it a versatile compound with diverse applications.
The morpholine ring in the molecule contributes to its stability and ability to form hydrogen bonds, which are critical for its interactions in biological systems. The triazole ring, on the other hand, is known for its aromaticity and ability to participate in various chemical reactions, including click chemistry. The presence of the carboxylic acid group adds acidity and can serve as a site for further functionalization, such as esterification or amidation. These features make this compound an attractive candidate for use in drug design and material science.
Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules targeting specific receptors. The morpholine moiety has been shown to enhance the pharmacokinetic properties of drugs by improving their solubility and bioavailability. Additionally, the triazole ring has been utilized in click chemistry reactions to create complex molecular architectures with high precision.
In terms of synthesis, this compound can be prepared through a variety of methods, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. These methods allow for the efficient construction of the triazole ring and enable the incorporation of other functional groups into the molecule. Recent advancements in catalytic systems have further optimized these reactions, making them more environmentally friendly and cost-effective.
The applications of this compound extend beyond pharmaceuticals. It has also been investigated for its potential use in materials science, particularly in the development of advanced polymers and coatings. The carboxylic acid group can serve as a reactive site for polymerization or cross-linking, leading to materials with tailored mechanical and chemical properties.
Moreover, this compound has shown promise in diagnostic applications. Its ability to act as a fluorescent probe or imaging agent has been explored in various contexts, including cancer diagnostics and drug delivery systems. The combination of its structural features allows for precise targeting and imaging capabilities.
In conclusion, 5-Methyl-1-(2-(Morpholin-4-Yl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1457348-31
1457348-31-0 (5-methyl-1-2-(morpholin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)